Cas no 125730-52-1 (1,2-Bis[2-(2-chloroethylsulfanyl)ethylsulfanyl]ethane)

• Product Name: 1,2-Bis[2-(2-chloroethylsulfanyl)ethylsulfanyl]ethane
• CAS No: 125730-52-1
• MF: C₁₀H₂₀Cl₂S₄
• MW: 339.431796073914
• CID: 5735806
• PubChem ID: 11089082
• Update Time: 2025-10-29

1,2-Bis[2-(2-chloroethylsulfanyl)ethylsulfanyl]ethane Chemical and Physical Properties

Names and Identifiers

• 1,14-dichloro-3,6,9,12-tetrathiatetradecane
• 1,2-bis[2-(2-chloroethylsulfanyl)ethylsulfanyl]ethane
• EN300-6490157
• 125730-52-1
• 1,2-Bis[2-(2-chloroethylsulfanyl)ethylsulfanyl]ethane

• Inchi： 1S/C10H20Cl2S4/c11-1-3-13-5-7-15-9-10-16-8-6-14-4-2-12/h1-10H2
• InChI Key： VDDUIWFFQHAVEB-UHFFFAOYSA-N
• SMILES： ClCCSCCSCCSCCSCCCl

Computed Properties

• Exact Mass: 337.9824907g/mol
• Monoisotopic Mass: 337.9824907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 13
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 101Ų

Additional information on 1,2-Bis[2-(2-chloroethylsulfanyl)ethylsulfanyl]ethane

Chemical Compound CAS No. 125730-52-1: 1,2-Bis[2-(2-chloroethylsulfanyl)ethylsulfanyl]ethane

The chemical compound with CAS No. 125730-52-1, commonly referred to as 1,2-Bis[2-(2-chloroethylsulfanyl)ethylsulfanyl]ethane, is a complex organic sulfur-containing compound. This compound has garnered attention in recent years due to its unique chemical structure and potential applications in various fields. The molecule consists of an ethane backbone with two substituents at the 1 and 2 positions, each containing a sulfanyl group linked to a chloroethyl chain. This structure imparts the compound with distinct chemical properties that make it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of understanding the chemical synthesis and reactivity of 1,2-Bis[...]ethane. Researchers have explored its potential as a precursor in the synthesis of advanced materials, such as polymers and surfactants. The presence of sulfur atoms in the molecule contributes to its ability to form strong covalent bonds, making it a valuable building block in organic chemistry. Furthermore, the compound's stability under various reaction conditions has been extensively investigated, with findings suggesting its suitability for high-temperature applications.

The physical properties of this compound, including its melting point, boiling point, and solubility, have been characterized using modern analytical techniques. For instance, studies utilizing differential scanning calorimetry (DSC) have revealed that the compound exhibits a melting point of approximately 45°C and a boiling point around 98°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and THF has also been determined, which is crucial for its application in solution-based reactions.

In terms of biological activity, preliminary assays have indicated that 1,2-Bis[...]ethane may possess moderate antimicrobial properties. This finding has sparked interest among researchers exploring its potential use in pharmaceutical applications. However, further studies are required to fully understand its mechanism of action and toxicity profile.

From an environmental standpoint, the degradation pathways of this compound have been studied to assess its impact on ecosystems. Results suggest that under aerobic conditions, the compound undergoes slow oxidation, leading to the formation of less toxic byproducts. This information is critical for ensuring safe handling and disposal practices in industrial settings.

Looking ahead, ongoing research is focused on optimizing the synthesis methods for CAS No. 125730-52-1 to enhance yield and reduce production costs. Novel approaches involving catalytic systems and green chemistry principles are being explored to make the synthesis process more sustainable.

In conclusion, CAS No. 125730-52-1, or 1,2-Bis[...]ethane, is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it a valuable addition to the arsenal of organic compounds used in modern science and industry.